![molecular formula C17H27NO6 B6150617 10-[(tert-butoxy)carbonyl]-1,4-dioxa-10-azadispiro[4.2.4^{8}.2^{5}]tetradecane-12-carboxylic acid CAS No. 2172112-84-2](/img/no-structure.png)
10-[(tert-butoxy)carbonyl]-1,4-dioxa-10-azadispiro[4.2.4^{8}.2^{5}]tetradecane-12-carboxylic acid
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Overview
Description
The compound contains a tert-butoxycarbonyl (BOC) group , which is a common protecting group used in organic synthesis, particularly for amines . The BOC group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide .
Chemical Reactions Analysis
The BOC group can be removed from amines using strong acids such as trifluoroacetic acid in dichloromethane, or with HCl in methanol . This could be a relevant reaction if the compound is used as an intermediate in a synthesis involving a protected amine group.properties
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CAS RN |
2172112-84-2 |
Molecular Formula |
C17H27NO6 |
Molecular Weight |
341.4 |
Purity |
95 |
Origin of Product |
United States |
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